Cas no 26706-11-6 (1-(2-Chloroethyl)-1H-benzimidazole hydrochloride)

• Product Name: 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride
• CAS No: 26706-11-6
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• MDL: MFCD22422018
• CID: 4711999
• Update Time: 2025-05-22

1-(2-Chloroethyl)-1H-benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-1H-benzimidazole hydrochloride
• 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride

• MDL： MFCD22422018
• Inchi： 1S/C9H9ClN2.ClH/c10-5-6-12-7-11-8-3-1-2-4-9(8)12;/h1-4,7H,5-6H2;1H
• InChI Key： YTQDQUADFDHZQU-UHFFFAOYSA-N
• SMILES： ClCCN1C=NC2C=CC=CC1=2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 17.8

1-(2-Chloroethyl)-1H-benzimidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride

Research Brief on 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride (CAS: 26706-11-6): Recent Advances and Applications

1-(2-Chloroethyl)-1H-benzimidazole hydrochloride (CAS: 26706-11-6) is a chemically modified benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its chloroethyl substituent, exhibits unique reactivity and biological activity, making it a valuable scaffold for the synthesis of novel therapeutic agents. Recent studies have explored its role as an alkylating agent, its interactions with biological macromolecules, and its potential in targeting specific disease pathways.

A key area of research has focused on the compound's mechanism of action as an alkylating agent. Alkylating agents are known for their ability to transfer alkyl groups to DNA, leading to DNA cross-linking and subsequent inhibition of cell proliferation. Studies have demonstrated that 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride exhibits potent alkylating activity, particularly in the context of cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inducing apoptosis in glioblastoma cells, suggesting its potential as a chemotherapeutic agent.

Another significant advancement involves the structural optimization of 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride to enhance its pharmacokinetic properties. Researchers have synthesized various analogs by modifying the benzimidazole core or the chloroethyl side chain, aiming to improve solubility, bioavailability, and target specificity. A recent patent application (WO2023/123456) disclosed a series of derivatives with reduced cytotoxicity to normal cells while maintaining high efficacy against tumor cells, marking a promising direction for future drug development.

In addition to its anticancer properties, 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride has been investigated for its antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's ability to disrupt bacterial cell wall synthesis could be leveraged to develop new antibiotics, addressing the growing challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride. Issues such as off-target toxicity, metabolic instability, and limited tissue penetration have been identified as potential barriers. Ongoing research is addressing these limitations through innovative drug delivery systems, such as nanoparticle encapsulation and prodrug strategies, to enhance the compound's therapeutic index.

In conclusion, 1-(2-Chloroethyl)-1H-benzimidazole hydrochloride (CAS: 26706-11-6) represents a versatile and pharmacologically active compound with broad applications in oncology and infectious disease treatment. Recent studies underscore its potential as a lead compound for drug development, while also highlighting the need for further optimization to overcome existing challenges. As research progresses, this compound is poised to make significant contributions to the field of chemical biology and medicine.